Cas no 245435-09-0 (3,5-di-tert-butyl-2-propoxyphenylboronic acid)

3,5-di-tert-butyl-2-propoxyphenylboronic acid structure
245435-09-0 structure
Product Name:3,5-di-tert-butyl-2-propoxyphenylboronic acid
CAS No:245435-09-0
MF:C17H29BO3
MW:292.221365690231
CID:2134623
PubChem ID:22345485
Update Time:2025-04-21

3,5-di-tert-butyl-2-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-di-tert-butyl-2-propoxyphenylboronic acid
    • DA-24600
    • 245435-09-0
    • SCHEMBL4852936
    • 2-propyloxy-3,5-di-tert-butylphenylboronic acid
    • (3,5-Di-tert-butyl-2-propoxyphenyl)boronic acid
    • (2-Propoxy-3,5-di-tert-butylphenyl)-boronic acid
    • RPFFNOFLINWRFI-UHFFFAOYSA-N
    • Inchi: 1S/C17H29BO3/c1-8-9-21-15-13(17(5,6)7)10-12(16(2,3)4)11-14(15)18(19)20/h10-11,19-20H,8-9H2,1-7H3
    • InChI Key: RPFFNOFLINWRFI-UHFFFAOYSA-N
    • SMILES: O(CCC)C1=C(B(O)O)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 292.2209749Da
  • Monoisotopic Mass: 292.2209749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd